Cas no 1214359-96-2 (3-Fluoro-5-(pyridin-3-yl)benzoyl chloride)

• Product Name: 3-Fluoro-5-(pyridin-3-yl)benzoyl chloride
• CAS No: 1214359-96-2
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4801805
• Update Time: 2025-10-24

3-Fluoro-5-(pyridin-3-yl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(pyridin-3-yl)benzoyl chloride
• 3-Fluoro-5-(pyridin-3-yl)benzoyl chloride

• Inchi： 1S/C12H7ClFNO/c13-12(16)10-4-9(5-11(14)6-10)8-2-1-3-15-7-8/h1-7H
• InChI Key： CMUJGRCLHHSSGT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CC(=C1)C1C=NC=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-5-(pyridin-3-yl)benzoyl chloride

Comprehensive Overview of 3-Fluoro-5-(pyridin-3-yl)benzoyl chloride (CAS No. 1214359-96-2)

3-Fluoro-5-(pyridin-3-yl)benzoyl chloride (CAS No. 1214359-96-2) is a highly specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of aromatic acyl chlorides, characterized by its unique fluorinated pyridine structure. Its molecular formula, C₁₂H₇ClFNO, reflects a precise combination of heterocyclic and halogenated components, making it invaluable for cross-coupling reactions and drug discovery applications.

In recent years, the demand for fluorinated building blocks like 3-Fluoro-5-(pyridin-3-yl)benzoyl chloride has surged due to their role in developing bioactive molecules. Researchers frequently search for "fluorinated pyridine derivatives" or "benzoyl chloride applications" to explore its potential in kinase inhibitors and PET imaging probes. The compound’s electron-withdrawing properties enhance its reactivity, enabling efficient amide bond formation—a critical step in peptide synthesis.

From an industrial perspective, CAS No. 1214359-96-2 is often discussed alongside "high-value chemical intermediates" and "custom synthesis solutions." Its stability under inert conditions and compatibility with Grignard reagents make it a preferred choice for scale-up processes. Laboratories prioritizing "green chemistry" also investigate solvent-free modifications of this compound to align with sustainable synthesis trends.

Analytical studies highlight the compound’s distinct NMR spectral data (e.g., ¹⁹F NMR at δ -110 ppm) and HPLC purity thresholds (>98%), which are frequently queried in "QC methods for acyl chlorides." Additionally, its crystallographic properties are of interest for X-ray diffraction studies, particularly in material science applications.

Emerging topics such as "AI-driven molecular design" and "fragment-based drug discovery" further amplify the relevance of 3-Fluoro-5-(pyridin-3-yl)benzoyl chloride. Computational chemists leverage its structural motifs to predict ADMET profiles, while patent databases reveal its inclusion in innovative therapeutic candidates. This synergy between experimental and in silico approaches underscores its multidisciplinary utility.

In summary, 3-Fluoro-5-(pyridin-3-yl)benzoyl chloride (CAS No. 1214359-96-2) exemplifies the convergence of advanced synthetic chemistry and cutting-edge research. Its adaptability across drug development, catalysis, and material innovation ensures sustained interest, reflected in rising academic citations and commercial inquiries.